Cas no 486-73-7 (Isoquinoline-1-carboxylic acid)

Isoquinoline-1-carboxylic acid structure
486-73-7 structure
Product Name:Isoquinoline-1-carboxylic acid
CAS No:486-73-7
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD00006901
CID:37715
PubChem ID:24848839
Update Time:2025-04-18

Isoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarboxylic acid
    • Isoquinoline-1-carboxylic acid
    • Isoquinling-1-carboxylic acid
    • 1-Carboxyisoquinoline
    • 2-Indanone
    • BORON TRIMETHOXIDE
    • Isoquinaldic acid.
    • isoquinoline carboxylic acid
    • LSOQUINOLINE-1-CARBOXYLICACID
    • METHYL BORATE-11B
    • RARECHEM AL BO 1345
    • rimethoxyboron
    • TRIMETHOXYBORANE
    • TRIMETHYL BORATE-11B
    • isoquinolinecarboxylic acid
    • Isoquinoline-1-carboxylicacid
    • Isoquinioline-1-carboxylic acid
    • isoquinolinic acid
    • PubChem7537
    • isoquinoline-1carboxylic acid
    • KSC170S7D
    • 1-isoquinoline-carboxylic acid
    • 1-isoquinoline carboxylic acid
    • XAAKCCMYRKZRAK-UHFFFAOYSA-
    • STR06344
    • NSC218351
    • BBL001470
    • B8AHM99SW2
    • SY018979
    • W-106045
    • F2191-0251
    • Z844451606
    • SB37327
    • 486-73-7
    • NS00043370
    • SCHEMBL287165
    • EINECS 207-639-6
    • AI3-61946
    • AC-10287
    • Isoquinaldic acid
    • A7348
    • EN300-55949
    • NSC-218351
    • CHEMBL1650606
    • InChI=1/C10H7NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H,12,13)
    • AKOS005171622
    • Isoquinoline-1-carboxylic acid, technical, >=97.0% (T)
    • FS-1571
    • BB 0253757
    • I0671
    • AM20070108
    • MFCD00006901
    • DTXSID60197566
    • AP-065/40744548
    • FT-0607986
    • NSC 218351
    • Isoquinoline-1-carboxylic acid, 99%
    • CS-W002015
    • DB-019232
    • ALBB-005987
    • STK503654
    • MDL： MFCD00006901
    • Inchi： 1S/C10H7NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H,12,13)
    • InChI Key： XAAKCCMYRKZRAK-UHFFFAOYSA-N
    • SMILES： OC(C1C2C=CC=CC=2C=CN=1)=O
    • BRN： 129177

Computed Properties

  • Exact Mass: 173.04800
  • Monoisotopic Mass: 173.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.932 g/mL at 20 °C(lit.)
  • Melting Point: 164 °C (dec.) (lit.)
  • Boiling Point: 405.6°C at 760 mmHg
  • Flash Point: 8 °F
  • Refractive Index: n20/D 1.358(lit.)
  • PSA: 50.19000
  • LogP: 1.93300
  • Merck: 13,9784
  • Solubility: Not determined

Isoquinoline-1-carboxylic acid Security Information

Isoquinoline-1-carboxylic acid Customs Data

  • HS CODE：29334990
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline-1-carboxylic acid Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Isoquinoline-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:486-73-7)Isoquinoline-1-carboxylic acid
Order Number:A946459
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:54
Price ($):185.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:486-73-7)Isoquinoline-1-carboxylic acid
Order Number:sfd21968
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:486-73-7)Isoquinoline-1-carboxylic acid
A946459
Purity:99%
Quantity:100g
Price ($):185.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:486-73-7)Isoquinoline-1-carboxylic acid
sfd21968
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email